2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine

• IUPAC Name: 6-(4-bromophenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C9H8BrN5/c10-6-3-1-5(2-4-6)7-13-8(11)15-9(12)14-7/h1-4H,(H4,11,12,13,14,15)
• InChI Key: IFTSWIQNKJOSLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NC(=N2)N)N)Br
• Molecular Formula: C9H8BrN5
• DSSTOX Substance ID: DTXSID80353622
• Molecular Weight: 266.10 g/mol
• CAS RN: 30508-74-8

Description

2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine (DBT) is an organic compound that is used in a variety of scientific and industrial applications. DBT has been studied extensively for its ability to act as a catalyst for various reactions. It has also been investigated for its potential use in drug design and development, as well as in the synthesis of other compounds.

Scientific Research Applications

• Green Synthesis and Self-association : This compound is synthesized via a green procedure using microwave irradiation, which is notable for its reduction in solvent use, short reaction time, and simplicity. The molecular structures are confirmed by NMR spectroscopy and X-ray analysis, illustrating different N–H⋯N interactions leading to variations from pseudo-honeycomb networks to corrugated rosette layers (Díaz‐Ortiz et al., 2004).

• Supramolecular Assembly : The compound forms various supramolecular assemblies with aliphatic dicarboxylic acids, as demonstrated through single crystal X-ray diffraction and thermal methods. This research reveals different recognition patterns formed between the acceptor and donor groups (Nandy et al., 2016).

• Kinetic Studies : Kinetic investigations of the compound's reactions in different solvents have been conducted. The studies focus on the nucleophilic reactions and propose mechanisms based on the observed reaction rates (Konakahara et al., 1988).

• Thermal Stability and Electrochemical Behavior : The compound is integral to the synthesis of polyimides, which are notable for their excellent solubility in polar aprotic solvents, thermal stability, and distinctive electrochemical behavior. This makes them promising for applications in polymer semiconductors (Li et al., 2017).

• Antitumor Evaluation : 2,4-Diamino-6-aryl-1,3,5-triazines, a category to which the compound belongs, have been synthesized and evaluated for antitumor activity. Several compounds in this class show remarkable antiproliferative activities against various tumor cell lines (Hu et al., 2009).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to target various enzymes and receptors . For instance, pyrazoline derivatives, which share a similar nitrogen-based hetero-aromatic ring structure, have been reported to inhibit acetylcholinesterase (AchE), an enzyme that hydrolyzes acetylcholine in the cholinergic nervous system .

Mode of Action

For instance, some derivatives have been shown to inhibit the activity of enzymes, leading to changes in cellular processes .

Biochemical Pathways

Related compounds have been reported to influence pathways involving reactive oxygen species (ros) and free radicals . These compounds can increase dramatically under cellular damage, affecting different cellular components negatively .

Pharmacokinetics

Related compounds have been reported to exhibit good adme properties, suggesting that they are readily absorbed and distributed within the body, metabolized efficiently, and excreted without causing toxicity .

Result of Action

Related compounds have been reported to exhibit various biological and pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .